BENGHE Foundational & Exploratory

Check Availability & Pricing

Epitalon: A Technical Guide to its Structure,
Properties, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epitalon

Cat. No.: B013367

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epitalon (also known as Epithalon or AEDG) is a synthetic tetrapeptide, a bio-active compound
developed based on the amino acid composition of Epithalamin, a natural polypeptide extract
from the pineal gland of cattle.[1][2] First synthesized by Russian gerontologist Professor
Vladimir Khavinson, Epitalon has been the subject of extensive research for over two decades,
primarily investigating its potential geroprotective and anti-aging properties.[1][3][4] Unlike
many hormonal agents, Epitalon functions as a bioregulatory peptide, exerting its effects at a
cellular and genetic level.[1] Its mechanisms of action include the activation of telomerase,
regulation of the neuroendocrine system, restoration of circadian rhythms, and modulation of
gene expression.[1][5][6]

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and core biological mechanisms of Epitalon, supplemented with
experimental workflows and data presented for a scientific audience.

Peptide Structure and Chemical Properties

Epitalon is a tetrapeptide composed of four amino acids: L-Alanine, L-Glutamic Acid, L-
Aspartic Acid, and Glycine.[7][8] Its primary structure is defined by the sequence Ala-Glu-Asp-
Gly (AEDG).[2][7]
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Quantitative Data Summary

The fundamental chemical and physical properties of Epitalon are summarized in the table

below for clear reference.

Property Value Reference(s)
Amino Acid Sequence Ala-Glu-Asp-Gly [11[7]
Molecular Formula C14H22N409 [71[9][10]
Molecular Weight 390.35 g/mol [9][10][11]

(4S)-4-[[(2S)-2-

aminopropanoyllamino]-5-

[[(2S)-3-carboxy-1-

IUPAC Name _ [719]
(carboxymethylamino)-1-
oxopropan-2-yllamino]-5-
oxopentanoic acid

CAS Number 307297-39-8 [71[11][12]

_ White lyophilized (freeze-dried)

Physical Appearance [10]

powder
N Reconstituted in sterile,

Solubility [13]
pyrogen-free water
Lyophilized powder stable at
room temperature for 3 weeks;
should be stored desiccated

Storage & Stability below -18°C. Reconstituted [10]

solution should be stored at
4°C for 2-7 days or below

-18°C for future use.

Core Biological Mechanisms and Signaling

Pathways
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Epitalon's biological effects are multifaceted, influencing several core pathways associated
with cellular aging and homeostasis.[14] The primary mechanisms identified in preclinical and
clinical research include telomerase activation, regulation of the pineal gland and melatonin
synthesis, and antioxidant defense.

Telomerase Activation and Telomere Elongation

One of the most significant reported functions of Epitalon is its ability to activate the enzyme
telomerase.[14][15] Telomeres, protective nucleotide sequences at the ends of chromosomes,
shorten with each cell division, contributing to cellular senescence.[8][16] Telomerase
counteracts this process by adding telomeric repeats, thereby preserving chromosomal
integrity and extending the replicative lifespan of cells.[8][17]

Epitalon is believed to induce telomerase activity by interacting with the promoter regions of
the telomerase reverse transcriptase (hnTERT) gene.[14] This interaction may involve binding to
specific DNA sequences, leading to chromatin decondensation and making the hTERT gene
more accessible for transcription.[7][14] This upregulation of hTERT mRNA leads to increased
synthesis of the telomerase catalytic subunit, resulting in enhanced enzyme activity and
subsequent telomere elongation.[18] In human cell cultures, Epitalon treatment has been
shown to extend telomeres sufficiently to overcome the Hayflick limit, the point at which cells
stop dividing.[7]

Epitalon-Mediated Telomerase Activation Pathway

Click to download full resolution via product page

Caption: Logical flow of Epitalon's influence on telomerase synthesis and telomere elongation.
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Regulation of Pineal Gland Function and Circadian
Rhythm

Epitalon was developed from a pineal gland extract and demonstrates a significant regulatory
effect on this endocrine gland.[1] The pineal gland is the primary site of melatonin production, a
hormone critical for regulating the sleep-wake cycle (circadian rhythm).[19] Melatonin synthesis
declines with age, leading to disruptions in sleep and other physiological processes.[8]

Research suggests that Epitalon can restore melatonin secretion in aged individuals by
directly influencing pineal cells.[7][20] Studies on rat pineal cell cultures indicate that Epitalon
can increase the levels of key components in the melatonin synthesis pathway, such as
arylalkylamine N-acetyltransferase (AANAT) and the phosphorylated form of CREB (pCREB), a
transcription factor.[8][20] By normalizing melatonin production, Epitalon helps to re-establish a
youthful circadian rhythm, which has broad implications for immunity, metabolism, and overall
health.[14][21]
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Caption: Signaling pathway for Epitalon’s role in regulating melatonin synthesis.
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Antioxidant Properties

Epitalon exhibits potent antioxidant activity through mechanisms distinct from direct radical
scavenging.[22] Instead of neutralizing reactive oxygen species (ROS) directly, it enhances the
body's endogenous antioxidant defense system.[14][22]

Studies in aged rats have shown that Epitalon administration leads to the increased
expression and activity of key antioxidant enzymes, including Superoxide Dismutase (SOD),
Catalase, and NAD(P)H quinone dehydrogenase 1 (NQOZ1).[14][22] This upregulation helps to
reduce oxidative stress, a major contributor to cellular damage, aging, and the development of
age-related diseases.[16] By bolstering these intrinsic defenses, Epitalon protects cells and
tissues from oxidative damage at a fundamental level.[14][16]

Experimental Protocols and Methodologies

The biological effects of Epitalon have been investigated using a range of standard and
specialized molecular biology techniques. While detailed, proprietary protocols are often
unpublished, the general methodologies can be outlined.

Telomerase Activity Assessment via TRAP Assay

The Telomeric Repeat Amplification Protocol (TRAP) is a highly sensitive PCR-based assay
used to detect and quantify telomerase activity.[20] It is a cornerstone experiment for validating
Epitalon's primary mechanism of action.

Workflow for TRAP Assay:

o Cell Culture and Treatment: Human cell lines (e.qg., fetal fibroblasts, HelLa cells) are cultured
under standard conditions.[20] Experimental groups are treated with varying concentrations
of Epitalon, while control groups receive a vehicle.

o Protein Extraction: After the treatment period, cells are lysed, and a protein extract
containing the telomerase enzyme is prepared.

o Telomere Extension: The cell extract is incubated with a synthetic DNA primer. If active
telomerase is present, it will add telomeric repeats (TTAGGG) to the 3' end of the primer.

o PCR Amplification: The extended products are then amplified via PCR using specific primers.
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+ Detection and Quantification: The PCR products are separated by gel electrophoresis and
visualized. The intensity of the resulting ladder of bands corresponds to the level of
telomerase activity, which can be quantified relative to controls.

Start: Cell Culture

Treatment Groups:

- Control (Vehicle)
- Epitalon (Various Conc.)

Cell Lysis &
Protein Extraction

:

Telomere Extension Reaction
(Incubate extract with TS primer)

PCR Amplification
of Extended Products

Polyacrylamide Gel
Electrophoresis (PAGE)

Quantification of
Telomerase Activity

End: Data Analysis

Experimental Workflow: TRAP Assay for Telomerase Activity

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11943447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11943447/
https://scaleregenerativehealth.com/blog/epithalon-pinealon-for-sleep-a-restorative-approach-to-circadian-health
https://pubmed.ncbi.nlm.nih.gov/17317455/
https://pubmed.ncbi.nlm.nih.gov/17317455/
https://www.benchchem.com/product/b013367#epitalon-peptide-structure-and-chemical-properties
https://www.benchchem.com/product/b013367#epitalon-peptide-structure-and-chemical-properties
https://www.benchchem.com/product/b013367#epitalon-peptide-structure-and-chemical-properties
https://www.benchchem.com/product/b013367#epitalon-peptide-structure-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013367?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

